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Compound of Interest

Compound Name: Ethylene phosphate
CAS No.: 6711-47-3
Cat. No.: B14073141
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl ethylene phosphate, a key
monomer in the synthesis of biocompatible and biodegradable polymers with significant
applications in drug delivery and biomedicine. This document details its chemical identity,
synthesis, polymerization, and applications, with a focus on experimental procedures and data.

Chemical Identity and Properties

Ethyl ethylene phosphate, also known as 2-ethoxy-1,3,2-dioxaphospholane 2-oxide, is a
cyclic phosphate ester. Its chemical structure and fundamental properties are summarized
below.

Table 1: Chemical and Physical Properties of Ethyl Ethylene Phosphate
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Property Value

CAS Number 823-31-4

Molecular Formula CaHoO4P

Molecular Weight 152.09 g/mol

Appearance Colorless to yellowish liquid
Boiling Point 95-97 °C at 107 Pa

Solubility Soluble in many organic solvents
Canonical SMILES CCOP1(=0)OCCO1

Synthesis of Ethyl Ethylene Phosphate

The synthesis of ethyl ethylene phosphate is typically achieved through a two-step process,
starting with the formation of the precursor 2-chloro-1,3,2-dioxaphospholane 2-oxide (ethylene
chlorophosphate), followed by its reaction with ethanol.

This precursor is synthesized by reacting ethylene glycol with phosphorus trichloride, followed
by oxidation.

Materials:

Ethylene glycol

Phosphorus trichloride (PCIs)

Dichloromethane (CHzClz) (anhydrous)

Oxygen (O2) or other oxidizing agent
Procedure:

 In areaction vessel equipped with a stirrer, dropping funnel, and a gas outlet, dissolve
ethylene glycol in anhydrous dichloromethane.
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e Cool the solution to 0-5 °C in an ice bath.

o Slowly add phosphorus trichloride dropwise to the cooled solution while maintaining the
temperature. The reaction is exothermic and releases HCI gas, which should be safely
vented or trapped.

 After the addition is complete, allow the reaction to stir for several hours at low temperature
to form 2-chloro-1,3,2-dioxaphospholane.

e The resulting intermediate is then oxidized. This can be achieved by bubbling dry oxygen
gas through the solution.

» The final product, 2-chloro-1,3,2-dioxaphospholane 2-oxide, is purified by vacuum distillation.

Materials:

2-chloro-1,3,2-dioxaphospholane-2-oxide (ethylene chlorophosphate)

Anhydrous ethanol (EtOH)

Triethylamine (EtsN)

Anhydrous tetrahydrofuran (THF)
Procedure:

o Dissolve 2-chloro-1,3,2-dioxaphospholane-2-oxide in anhydrous THF in a reaction vessel
under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution to -5 °C.
e Prepare a solution of anhydrous ethanol and triethylamine in anhydrous THF.

¢ Add the ethanol/triethylamine solution dropwise to the cooled ethylene chlorophosphate
solution. Triethylamine acts as a base to neutralize the HCI formed during the reaction,
precipitating as triethylamine hydrochloride.
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o After the addition, allow the mixture to stir at -5 °C for 30 minutes and then at room
temperature for 12 hours.

e Remove the triethylamine hydrochloride salt by filtration.

e The filtrate is concentrated under reduced pressure, and the resulting crude product is
purified by vacuum distillation to yield ethyl ethylene phosphate as a yellowish liquid.

Click to download full resolution via product page

Synthesis of Ethyl Ethylene Phosphate.

Spectroscopic Characterization

The structure of ethyl ethylene phosphate can be confirmed using various spectroscopic
techniques.

Table 2: Spectroscopic Data for Ethyl Ethylene Phosphate
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Technique Observed Features

& (ppm): 1.38 (t, 3H, POCH2CHs), 4.22 (g, 2H,

1H NMR (400 MHz, CDCls
( ) POCH2CHs), 4.42 (m, 4H, OCH2CH:0)

A single peak is expected in the phosphate ester
31P NMR (CDCls) region, typically between 0 and -20 ppm relative
to 85% H3POa.

Characteristic peaks are expected for P=0
stretching (~1250-1300 cm™1), P-O-C stretching
(~1000-1100 cm™1), and C-H stretching (~2850-
3000 cm™1),

IR Spectroscopy

Polymerization of Ethyl Ethylene Phosphate

Ethyl ethylene phosphate can undergo ring-opening polymerization (ROP) to form poly(ethyl
ethylene phosphate) (PEEP), a biocompatible and biodegradable polymer.

Materials:

o Ethyl ethylene phosphate (EEP) monomer

e Initiator (e.g., benzyl alcohol, stannous octoate (Sn(Oct)z2))
e Anhydrous solvent (e.g., toluene, dichloromethane)

Procedure:

The polymerization should be conducted under an inert atmosphere in a flame-dried Schlenk
flask.

e The desired amount of initiator and catalyst (if applicable) are dissolved in the anhydrous
solvent.

o The ethyl ethylene phosphate monomer is added to the solution.

e The reaction mixture is stirred at a specific temperature (e.g., 100-130 °C for Sn(Oct)2
catalysis) for a predetermined time to achieve the desired molecular weight and conversion.
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e The polymerization is terminated by cooling the reaction mixture.

e The polymer is typically purified by precipitation in a non-solvent (e.g., cold diethyl ether or
hexane) and dried under vacuum.

Ethyl Ethylene Phosphate

Ring-Opening Polymerization
(Inert Atmosphere, Heat)

Initiator (e.g., Benzyl Alcohol)

Precipitation and Drying P ezg)g%r:f) e i)

Catalyst (e.g., Sn(Oct)2)

Click to download full resolution via product page

Ring-Opening Polymerization of Ethyl Ethylene Phosphate.

Applications in Drug Development

Poly(ethyl ethylene phosphate) (PEEP) is gaining significant attention as a hydrophilic and
biocompatible polymer, often considered an alternative to poly(ethylene glycol) (PEG) for drug
delivery applications. One of its primary uses is in the surface modification of liposomes to
create "stealth" nanoparticles that can evade the immune system and have prolonged
circulation times.

This protocol describes a general method for preparing PEEP-coated liposomes using the
post-insertion technique.

Materials:
e Lipids (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), cholesterol)
e Drug to be encapsulated (hydrophilic or lipophilic)

» PEEP with a hydrophobic anchor (e.g., PEEP-DSPE)
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e Organic solvent (e.g., chloroform, methanol)

e Aqueous buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)
Procedure:

e Liposome Formation (Thin-Film Hydration Method):

o Dissolve the lipids (and the lipophilic drug, if applicable) in an organic solvent in a round-
bottom flask.

o Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask
wall.

o Dry the film under vacuum for several hours to remove any residual solvent.

o Hydrate the lipid film with an aqueous buffer (containing the hydrophilic drug, if applicable)
by vortexing or sonicating at a temperature above the lipid phase transition temperature.
This results in the formation of multilamellar vesicles (MLVs).

o To obtain unilamellar vesicles of a defined size, the MLV suspension can be subjected to
sonication or extrusion through polycarbonate membranes of a specific pore size.

o PEEPYylation (Post-Insertion Method):

o Prepare a solution of the PEEP-lipid conjugate (e.g., PEEP-DSPE) in the same agueous
buffer.

o Add the PEEP-lipid solution to the pre-formed liposome suspension.

o Incubate the mixture at a temperature slightly above the phase transition temperature of
the lipids for a specific period (e.g., 1-2 hours) with gentle stirring. During this incubation,
the hydrophobic anchor of the PEEP-lipid conjugate will insert into the liposome bilayer,
resulting in PEEP chains decorating the liposome surface.

o Remove any non-inserted PEEP-lipid and unencapsulated drug by dialysis or size
exclusion chromatography.
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The resulting PEEPYylated liposomes can then be characterized for size, zeta potential, drug
encapsulation efficiency, and in vitro/in vivo performance.

e To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl Ethylene
Phosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14073141/docs#an-in-depth-technical-guide-to-ethyl-
ethylene-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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